Cas no 896280-61-8 (ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 896280-61-8
• MF: C₂₁H₂₂N₂O₅S₂
• MW: 446.539783000946
• CID: 5790384
• PubChem ID: 18573724
• Update Time: 2025-08-03

ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 896280-61-8
• F2556-0425
• ethyl 2-[6-ethyl-2-(2-methylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• AKOS024660088
• ethyl 2-[(2Z)-6-ethyl-2-[(2-methanesulfonylbenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(6-ethyl-2-((2-(methylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-ethyl-2-[[2-(methylsulfonyl)benzoyl]imino]-, ethyl ester
• ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C21H22N2O5S2/c1-4-14-10-11-16-17(12-14)29-21(23(16)13-19(24)28-5-2)22-20(25)15-8-6-7-9-18(15)30(3,26)27/h6-12H,4-5,13H2,1-3H3/b22-21-
• InChI Key： HUJLVAFZRQYHSN-DQRAZIAOSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2S(C)(=O)=O)=O)/N(CC(=O)OCC)C2C=CC(CC)=CC1=2

Computed Properties

• Exact Mass: 446.09701415g/mol
• Monoisotopic Mass: 446.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 658.7±65.0 °C(Predicted)
• pka: -3.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Research Brief on Ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 896280-61-8)

The compound ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 896280-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole core and methanesulfonylbenzoyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and pharmacological properties, making it a subject of interest for drug discovery and development.

One of the key areas of research involves the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it may interact with enzymes or receptors involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against certain kinases, which are critical targets in cancer therapy. The study highlighted its selectivity and potency, positioning it as a potential candidate for further preclinical evaluation.

Another significant aspect of the research revolves around the compound's synthetic accessibility and structural optimization. A recent publication in Organic & Biomolecular Chemistry detailed a novel synthetic route for ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate, emphasizing improvements in yield and purity. The authors also explored structure-activity relationships (SAR) by modifying various functional groups, providing valuable insights for future drug design efforts.

Pharmacokinetic and toxicological studies have also been conducted to assess the compound's suitability for therapeutic use. A 2024 report in Toxicology and Applied Pharmacology evaluated its metabolic stability and toxicity profile in vitro and in vivo. The results indicated favorable metabolic stability but highlighted the need for further optimization to reduce potential off-target effects. These findings underscore the importance of balancing efficacy and safety in the development of this compound.

In summary, ethyl 2-(2Z)-6-ethyl-2-(2-methanesulfonylbenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 896280-61-8) represents a promising scaffold for drug discovery, with ongoing research exploring its therapeutic potential, synthetic pathways, and pharmacological properties. Future studies are expected to focus on advancing this compound through preclinical development, with the ultimate goal of translating these findings into clinical applications.